Cas no 900009-38-3 (3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea)

• Product Name: 3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea
• CAS No: 900009-38-3
• MF: C₁₄H₁₄N₄O₂S₂
• MW: 334.416559696198
• CID: 5493557
• PubChem ID: 18584303
• Update Time: 2025-10-30

3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 900009-38-3
• AKOS024465831
• 3-[3-(1,3-benzoxazol-2-ylsulfanyl)propyl]-1-(1,3-thiazol-2-yl)urea
• VU0498181-1
• F2777-0093
• 1-(3-(benzo[d]oxazol-2-ylthio)propyl)-3-(thiazol-2-yl)urea
• 3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea

• Inchi： 1S/C14H14N4O2S2/c19-12(18-13-16-7-9-21-13)15-6-3-8-22-14-17-10-4-1-2-5-11(10)20-14/h1-2,4-5,7,9H,3,6,8H2,(H2,15,16,18,19)
• InChI Key： XOHBIBVJMVEVSM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CCCNC(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 334.05581805g/mol
• Monoisotopic Mass: 334.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea

3-3-(1,3-Benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea: A Comprehensive Overview

The compound with CAS No. 900009-38-3, known as 3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug design and material science.

1,3-Benzoxazole and 1,3-thiazole are heterocyclic aromatic compounds that serve as key structural components in this molecule. The presence of these rings contributes to the compound's stability and reactivity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted the importance of such heterocycles in enhancing the bioavailability and pharmacokinetic properties of drugs.

The sulfanyl group (-S-) in the molecule plays a crucial role in modulating the electronic properties of the compound. This functional group is known to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors. Researchers have demonstrated that sulfur-containing compounds often exhibit potent antioxidant and anti-inflammatory activities, which could be leveraged in developing therapeutic agents.

Urea derivatives, such as this compound, have been extensively studied for their potential in medicinal chemistry. The urea moiety is known for its ability to form hydrogen bonds, which is essential for drug-receptor interactions. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of such compounds with high accuracy, facilitating their optimization for specific therapeutic targets.

The synthesis of 3-3-(1,3-benzoxazol-2-ylsulfanyl)propyl-1-(1,3-thiazol-2-yl)urea involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The reaction sequence typically includes nucleophilic substitution, condensation reactions, and oxidation steps to achieve the desired product. These methods are well-documented in the literature and provide a robust framework for scaling up production if required.

Recent studies have explored the biological activity of this compound in various assays. For instance, researchers have investigated its potential as an inhibitor of kinases and other enzymes involved in disease pathways. The results indicate that this compound exhibits moderate inhibitory activity against several targets, suggesting its potential as a lead compound for further optimization.

In terms of applications, 3-(1,3-benzoxazol-2-sulfanyl)propyl groups are being explored for their role in enhancing drug delivery systems. The sulfur atom's ability to form disulfide bonds makes it ideal for creating biocompatible polymers and nanoparticles that can deliver therapeutic agents to specific tissues.

The integration of thiazole moieties into drug molecules has also been shown to improve their pharmacokinetic profiles. Studies suggest that these groups can enhance solubility and permeability, which are critical factors for effective drug absorption and distribution within the body.

In conclusion, CAS No. 900009-38-3 represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structure combines functional groups that offer versatility in chemical reactivity and biological interaction potential. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic development.